93-56-1

1-Phenyl-1,2-ethanediol

In Stock

• CAS RN:
• 93-56-1

• Formula:
• C8H10O2

• InChI:
• InChI=1S/C8H10O2/c9-6-8(10)7-4-2-1-3-5-7/h1-5,8-10H,6H2

• InChIKey:
• PWMWNFMRSKOCEY-UHFFFAOYSA-N

• 1-Phenyl-1,2-ethanediol is a member of benzenes.

Acetic acid, bis[[(dimethylamino)thioxomethyl]thio]-, methyl ester

• CAS RN:
• 13393-56-1

• Formula:
• C9H16N2O2S4

• InChI:
• InChI=1S/C9H16N2O2S4/c1-10(2)8(14)16-7(6(12)13-5)17-9(15)11(3)4/h7H,1-5H3

• InChIKey:
• JBYHBIUXSCRTHZ-UHFFFAOYSA-N

• Acetic acid, bis[[(dimethylamino)thioxomethyl]thio]-, methyl ester is a useful research compound. Its molecular formula is C9H16N2O2S4 and its molecular weight is 312.5 g/mol. The purity is usually 95%.

1-Ethynylpyrene

In Stock

• CAS RN:
• 34993-56-1

• Formula:
• C18H10

• InChI:
• InChI=1S/C18H10/c1-2-12-6-7-15-9-8-13-4-3-5-14-10-11-16(12)18(15)17(13)14/h1,3-11H

• InChIKey:
• VEBUBSLYGRMOSZ-UHFFFAOYSA-N

• Pyrene is one of the simplest polyaromatic hydrocarbons (PAHs). Pyrene derivatives are known for their ability to intercalate dsDNA. Pyrene possesses intrinsic fluorescence. When two pyrene residues are located in close proximity, excimer formation can be observed by fluorescence spectroscopy. Pyrene has been therefore used to probe structures of biomolecules. Ethynylpyrene molecule contains terminal triple bond fragment for Click Chemistry, as well as other coupling reactions such as Sonogashira coupling.

CY477Rqr44

• CAS RN:
• 791593-56-1

• Formula:
• C26H20F2N2O3S

• InChI:
• InChI=1S/C26H20F2N2O3S/c27-17-9-11-22-23(13-17)34-26(30-22)29-21-10-8-16(12-20(21)28)14-4-6-15(7-5-14)24(31)18-2-1-3-19(18)25(32)33/h4-13,18-19H,1-3H2,(H,29,30)(H,32,33)/t18-,19-/m1/s1

• InChIKey:
• IOQRTGZPCYYQLE-RTBURBONSA-N

• CY477Rqr44 is a useful research compound. Its molecular formula is C26H20F2N2O3S and its molecular weight is 478.5 g/mol. The purity is usually 95%.

3,5-Dichloro-3'-piperidinomethyl benzophenone

In Stock

• CAS RN:
• 898793-56-1

• Formula:
• C19H19Cl2NO

• InChI:
• InChI=1S/C19H19Cl2NO/c20-17-10-16(11-18(21)12-17)19(23)15-6-4-5-14(9-15)13-22-7-2-1-3-8-22/h4-6,9-12H,1-3,7-8,13H2

• InChIKey:
• LDNFVHDAOOBCIF-UHFFFAOYSA-N

• 3,5-Dichloro-3'-piperidinomethyl benzophenone is a useful research compound. Its molecular formula is C19H19Cl2NO and its molecular weight is 348.3 g/mol. The purity is usually 95%.

2-[(2-methyl-1,3-thiazol-5-yl)formamido]pentanamide

In Stock

• CAS RN:
• 2167893-56-1

• Formula:
• C10H15N3O2S

• 2-[(2-methyl-1,3-thiazol-5-yl)formamido]pentanamide is a useful research compound. Its molecular formula is C10H15N3O2S and its molecular weight is 241.3. The purity is usually 95%.

3-Chloro-2-(cyclopentyloxy)pyridine

In Stock

• CAS RN:
• 1289193-56-1

• Formula:
• C10H12ClNO

• InChI:
• InChI=1S/C10H12ClNO/c11-9-6-3-7-12-10(9)13-8-4-1-2-5-8/h3,6-8H,1-2,4-5H2

• InChIKey:
• AWPCNBQOOZZCTF-UHFFFAOYSA-N

• 3-Chloro-2-(cyclopentyloxy)pyridine is a useful research compound. Its molecular formula is C10H12ClNO and its molecular weight is 197.66. The purity is usually 95%.

4,5,6,7-Tetrahydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid

In Stock

• CAS RN:
• 1551493-56-1

• Formula:
• C6H8N4O2

• InChI:
• InChI=1S/C6H8N4O2/c11-5(12)4-1-7-6-8-3-9-10(6)2-4/h3-4H,1-2H2,(H,11,12)(H,7,8,9)

• InChIKey:
• GYJFKYDYJBYZCM-UHFFFAOYSA-N

• 4,5,6,7-Tetrahydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid is a useful research compound. Its molecular formula is C6H8N4O2 and its molecular weight is 168.156. The purity is usually 95%.

3-(2-Amino-1,3-thiazol-5-yl)pyrrolidin-3-ol

In Stock

• CAS RN:
• 1564593-56-1

• Formula:
• C7H11N3OS

• InChI:
• InChI=1S/C7H11N3OS/c8-6-10-3-5(12-6)7(11)1-2-9-4-7/h3,9,11H,1-2,4H2,(H2,8,10)

• InChIKey:
• ASLCQMTUQJRRIU-UHFFFAOYSA-N

• 3-(2-Amino-1,3-thiazol-5-yl)pyrrolidin-3-ol is a useful research compound. Its molecular formula is C7H11N3OS and its molecular weight is 185.25 g/mol. The purity is usually 95%.

3-(5-Fluoropyridin-2-yl)prop-2-ynoic acid

In Stock

• CAS RN:
• 1564793-56-1

• Formula:
• C8H4FNO2

• InChI:
• InChI=1S/C8H4FNO2/c9-6-1-2-7(10-5-6)3-4-8(11)12/h1-2,5H,(H,11,12)

• InChIKey:
• JNJLJRCDALADIN-UHFFFAOYSA-N

• 3-(5-Fluoropyridin-2-yl)prop-2-ynoic acid is a useful research compound. Its molecular formula is C8H4FNO2 and its molecular weight is 165.123. The purity is usually 95%.

6-[4-(5-Ethylthiophen-2-yl)sulfonyl-1,4-diazepan-1-yl]-[1,2,4]triazolo[4,3-b]pyridazine

Usually In Stock

• CAS RN:
• 2379993-56-1

• Formula:
• C16H20N6O2S2

• InChI:
• InChI=1S/C16H20N6O2S2/c1-2-13-4-7-16(25-13)26(23,24)21-9-3-8-20(10-11-21)15-6-5-14-18-17-12-22(14)19-15/h4-7,12H,2-3,8-11H2,1H3

• InChIKey:
• GUDNUHYPBGZSJV-UHFFFAOYSA-N

• 6-[4-(5-Ethylthiophen-2-yl)sulfonyl-1,4-diazepan-1-yl]-[1,2,4]triazolo[4,3-b]pyridazine is a useful research compound. Its molecular formula is C16H20N6O2S2 and its molecular weight is 392.5. The purity is usually 95%.

3-[(3R,5S)-3,5-Difluoropiperidine-1-carbonyl]-5-fluorosulfonyloxypyridine

Usually In Stock

• CAS RN:
• 2418593-56-1

• Formula:
• C11H11F3N2O4S

• InChI:
• InChI=1S/C11H11F3N2O4S/c12-8-2-9(13)6-16(5-8)11(17)7-1-10(4-15-3-7)20-21(14,18)19/h1,3-4,8-9H,2,5-6H2/t8-,9+

• InChIKey:
• HFUSFYPNHBVQFD-DTORHVGOSA-N

• 3-[(3R,5S)-3,5-Difluoropiperidine-1-carbonyl]-5-fluorosulfonyloxypyridine is a useful research compound. Its molecular formula is C11H11F3N2O4S and its molecular weight is 324.27. The purity is usually 95%.

4-Fluoro-2-methyl-1-(trifluoromethoxy)benzene

In Stock

• CAS RN:
• 1404193-56-1

• Formula:
• C8H6F4O

• InChI:
• InChI=1S/C8H6F4O/c1-5-4-6(9)2-3-7(5)13-8(10,11)12/h2-4H,1H3

• InChIKey:
• NNKUBJLOYGXKKN-UHFFFAOYSA-N

• 4-Fluoro-2-methyl-1-(trifluoromethoxy)benzene is a useful research compound. Its molecular formula is C8H6F4O and its molecular weight is 194.13 g/mol. The purity is usually 95%.